1-[1-(2-methoxybenzoyl)-4-piperidinyl]-4-methylpiperazine oxalate

• IUPAC Name: (2-methoxyphenyl)-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]methanone;oxalic acid
• InChI: InChI=1S/C18H27N3O2.C2H2O4/c1-19-11-13-20(14-12-19)15-7-9-21(10-8-15)18(22)16-5-3-4-6-17(16)23-2;3-1(4)2(5)6/h3-6,15H,7-14H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: CXYRMHHXXJQUCS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2CCN(CC2)C(=O)C3=CC=CC=C3OC.C(=O)(C(=O)O)O
• Molecular Formula: C20H29N3O6
• Molecular Weight: 407.5 g/mol

Description

1-[1-(2-methoxybenzoyl)-4-piperidinyl]-4-methylpiperazine oxalate is a chemical compound that has gained significant attention in scientific research. It is commonly known as MP-10 and belongs to the class of piperazine derivatives. MP-10 has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

The exact mechanism of action of MP-10 is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of serotonin 5-HT1A receptors. MP-10 has also been shown to modulate the activity of other neurotransmitters, including dopamine and norepinephrine.
Biochemical and Physiological Effects
MP-10 has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which are important neurotransmitters involved in mood regulation. MP-10 has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and growth.

Advantages and Limitations for Lab Experiments

MP-10 has several advantages for use in laboratory experiments. It is a highly selective compound that can be used to target specific receptors and neurotransmitters. It also has a relatively low toxicity profile, making it suitable for use in animal studies. However, MP-10 has some limitations, including its complex synthesis process and the need for specialized equipment and expertise.

Future Directions

There are several potential future directions for research on MP-10. One area of interest is the development of more efficient synthesis methods for MP-10. Another potential direction is the investigation of the potential use of MP-10 in the treatment of other neurological disorders, such as schizophrenia and bipolar disorder. Additionally, further research is needed to fully understand the mechanism of action of MP-10 and its potential effects on other neurotransmitters and signaling pathways.

Scientific Research Applications

MP-10 has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, MP-10 has been investigated as a potential drug candidate for the treatment of various neurological disorders, including depression and anxiety. MP-10 has also been studied for its potential use in the treatment of cancer.